Cas no 61404-50-0 (5-ethyl-2,3-dihydropyridazin-3-one)

5-Ethyl-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a pyridazinone core with an ethyl substituent at the 5-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. Its dihydropyridazinone scaffold is valuable for designing biologically active molecules, including potential enzyme inhibitors or receptor modulators. The compound's stability and reactivity make it suitable for further functionalization, enabling the development of derivatives with tailored properties. Its well-defined chemical profile ensures reproducibility in research and industrial processes. Available in high purity, it meets the stringent requirements of advanced organic synthesis and medicinal chemistry studies.

5-ethyl-2,3-dihydropyridazin-3-one structure

61404-50-0 structure

Product Name:5-ethyl-2,3-dihydropyridazin-3-one

CAS No:61404-50-0

MF:C₆H₈N₂O

MW:124.1405210495

MDL:MFCD11520595

CID:526629

PubChem ID:327042

Update Time:2025-06-08

5-ethyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

- 5-Ethylpyridazin-3(2H)-one
- 4-ethyl-1H-pyridazin-6-one
- 5-ethyl-2H-pyridazin-3-one
- 5-Ethyl-3(2H)-pyridazinon
- AC1L6ZNY
- AK132530
- KB-43128
- NSC300285
- RL04322
- 5-ETHYL-3(2H)-PYRIDAZINONE
- 5-ethyl-2,3-dihydropyridazin-3-one
- ST24044707
- NSC-300285
- 61404-50-0
- NSC 300285
- DTXSID30316166
- s11511
- AKOS006324083
- CS-W007165
- J-517476
- SCHEMBL13875552
- MFCD11520595
- 5-Ethylpyridazin-3-ol
- EN300-1715991
- A868712
- DS-7079
- DB-100320
- MDL： MFCD11520595
- Inchi： 1S/C6H8N2O/c1-2-5-3-6(9)8-7-4-5/h3-4H,2H2,1H3,(H,8,9)
- InChI Key： YYAXRXORQWHQRJ-UHFFFAOYSA-N
- SMILES： O=C1C=C(C=NN1)CC

Computed Properties

Exact Mass: 124.06374
Monoisotopic Mass: 124.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.5
XLogP3: 0.1

Experimental Properties

Color/Form: No data avaiable
Density: 1.16
Melting Point: No data available
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.561
PSA: 41.46
LogP: 0.33230
Vapor Pressure: No data available

5-ethyl-2,3-dihydropyridazin-3-one Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,Room Temperature

5-ethyl-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E194201-100mg	5-ethyl-2,3-dihydropyridazin-3-one	61404-50-0	97%	100mg	¥597.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E194201-1g	5-ethyl-2,3-dihydropyridazin-3-one	61404-50-0	97%	1g	¥2283.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E194201-250mg	5-ethyl-2,3-dihydropyridazin-3-one	61404-50-0	97%	250mg	¥895.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E194201-25mg	5-ethyl-2,3-dihydropyridazin-3-one	61404-50-0	97%	25mg	¥365.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E194201-5g	5-ethyl-2,3-dihydropyridazin-3-one	61404-50-0	97%	5g	¥6849.90	2023-09-03
Alichem	A029183877-250mg	5-Ethylpyridazin-3(2H)-one	61404-50-0	97%	250mg	$180.25	2023-09-01
Alichem	A029183877-1g	5-Ethylpyridazin-3(2H)-one	61404-50-0	97%	1g	$442.38	2023-09-01
Alichem	A029183877-5g	5-Ethylpyridazin-3(2H)-one	61404-50-0	97%	5g	$1526.40	2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E847814-100mg	5-Ethylpyridazin-3(2H)-one	61404-50-0	97%	100mg	859.50	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DE839-250mg	5-ethyl-2,3-dihydropyridazin-3-one	61404-50-0	97%	250mg	1513CNY	2021-05-08

5-ethyl-2,3-dihydropyridazin-3-one Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:61404-50-0)5-ethylpyridazin-3(2H)-one

Order Number:sfd7330

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:61404-50-0)5-ethyl-2,3-dihydropyridazin-3-one

Order Number:A868712

Stock Status:in Stock

Quantity:1.0g/5.0g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:13

Price ($):173.0/693.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

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